Fayalite (Fe2(SiO4))

• IUPAC Name: iron(2+);silicic acid
• InChI: InChI=1S/2Fe.H4O4Si/c;;1-5(2,3)4/h;;1-4H/q2*+2
• InChI Key: JHEFLPGCJCTLDM-UHFFFAOYSA-N
• Canonical SMILES: O[Si](O)(O)O.[Fe+2].[Fe+2]
• Molecular Formula: Fe2H4O4Si+4
• Molecular Weight: 207.80 g/mol
• Physical Description: Dry Powder
• CAS RN: 13918-37-1

Description

Fayalite, Fe2SiO4, is the iron-rich end member of the olivine-type silicate, one of the most abundant minerals in Earth’s upper mantle. It is a fairly rare constituent of certain acid alkaline volcanos and granites, and of metamorphic iron formations. The polygonal particles are composed of Fe and Si in a 2:1 ratio.

Synthesis Analysis

Fayalite is synthesized by the solid-state reaction without ball milling. The formation mechanism is divided into five steps: migration of O2− induced by S2− under a reducing atmosphere; formation of Fe3O4−β; migration of Fe(II) into a ferrite cluster structure to gain oxygen and form Fe3−xO4; Fe(II) invaded the silicon atomic position and released Si(IV); and formation of the stable structure of Fe2SiO4 through chemical diffusion between cations of Fe(II) and Si(IV).

Molecular Structure Analysis

The structure of Fayalite is refined in the orthorhombic Pbnm space group. The bond valence mapping method shows isolated, non-connected isosurfaces of constant E (Li), which further supports the assumptions of the conversion reactions.

Chemical Reactions Analysis

The sintering behaviors among SiO2, FeS, and Fe3O4 were detected to reveal the formation mechanism of Fe2SiO4. The high-pressure deuteration invariably led to the chemical decomposition of fayalite.

Physical And Chemical Properties Analysis

The pressure and temperature dependence of the elastic properties of single-crystal fayalite have been studied. The electronic and optical properties of Fe2SiO4 have also been investigated.

Scientific Research Applications

• Oxidation Processes : Fayalite oxidation processes in rhyolite flows, like those at Obsidian Cliffs, Oregon, are significant. These processes involve the transformation of fayalite to various phases such as laihunite and hematite, through oxidation and other reactions influenced by temperature, chemical diffusion, and meteoric infiltration (Martin et al., 2015).

• Electronic Structure and Magnetism : Fayalite's electronic structure, magnetism, and optical properties, particularly under different pressure conditions, have been studied using density-functional theory. This research contributes to understanding the mineral's behavior in Earth’s mantle (Jiang & Guo, 2004).

• Structural Analysis of Liquids and Glasses : The structure of fayalite in liquid and glass forms, relevant to natural basaltic magmas, has been explored using high-energy x-ray diffraction. This research provides insights into the coordination of Fe atoms by oxygen in various compositions (Drewitt et al., 2013).

• Mechanosynthesis : The mechanosynthesis of nanocrystalline fayalite was achieved for the first time, providing a method to create nanostructured fayalite with a significant volume fraction of interfaces (Šepelák et al., 2012).

• Interstellar Dust Analogues : Fayalite micro particles were synthesized and studied as interstellar dust analogues. This research is important for understanding the light scattering properties of iron-rich silicates in extraterrestrial environments (Boruah et al., 2017).

• Phonon-Magnetic Excitation Coupling : A study of the Raman spectrum of fayalite across various temperatures revealed insights into its lattice dynamic behavior and phonon-magnetic excitation coupling, which is significant for understanding its magnetic properties (Kolesov & Geiger, 2004).

• Czochralski Growth Under Controlled Conditions : Single-crystal boules of fayalite were grown using a modified Czochralski technique under specific oxygen fugacity conditions, providing a method for synthesizing homogeneous fayalite crystals (Finch et al., 1980).

• Role of Zero-Valent Iron in Fayalite Formation : Research into the role of zero-valent iron in fayalite synthesis revealed that it acts both as an oxygen scavenger and a reducing agent. This has implications for copper slag research and other areas related to fayalite (Wang et al., 2020).

• Floating-Zone Method for Crystal Growth : The floating-zone method was used to prepare single crystals of fayalite, which is crucial for understanding the phase equilibria and growth conditions of this mineral (Takei, 1978).

• Decomposition in Oxygen Potential Gradient : The decomposition of fayalite in oxygen potential gradients at high temperatures was investigated, providing insights into the stability and behavior of fayalite under different environmental conditions (Brinkmann & Laqua, 1985).

Mechanism of Action

The formation mechanism of Fayalite is divided into five steps: migration of O2− induced by S2− under a reducing atmosphere; formation of Fe3O4−β; migration of Fe(II) into a ferrite cluster structure to gain oxygen and form Fe3−xO4; Fe(II) invaded the silicon atomic position and released Si(IV); and formation of the stable structure of Fe2SiO4 through chemical diffusion between cations of Fe(II) and Si(IV).

Safety and Hazards

When handling Fayalite, it is advised to avoid dust formation, avoid breathing mist, gas or vapours, avoid contacting with skin and eye, use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, and remove all sources of ignition.

Future Directions

The formation of Fayalite can occur during hydrothermal alteration, as described previously in meteorites. At high pressure, Fayalite undergoes a phase transition to ahrensite, the iron-bearing analogue of ringwoodite. This suggests that two variables, the W/R mass ratio and the fluid composition, play a very important role in the formation of Fayalite during the hydrothermal growth.